Cas no 1154243-00-1 (5,6-dichloro-N-(furan-2-yl)methyl-N-methylpyridine-3-carboxamide)

• Product Name: 5,6-dichloro-N-(furan-2-yl)methyl-N-methylpyridine-3-carboxamide
• CAS No: 1154243-00-1
• MF: C₁₂H₁₀Cl₂N₂O₂
• MW: 285.126000881195
• CID: 6009304
• PubChem ID: 43396028
• Update Time: 2025-06-12

5,6-dichloro-N-(furan-2-yl)methyl-N-methylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5,6-dichloro-N-(furan-2-yl)methyl-N-methylpyridine-3-carboxamide
• Z32456441
• 1154243-00-1
• 5,6-dichloro-N-(furan-2-ylmethyl)-N-methylpyridine-3-carboxamide
• AKOS008935861
• 5,6-dichloro-N-[(furan-2-yl)methyl]-N-methylpyridine-3-carboxamide
• EN300-14473693

• Inchi： 1S/C12H10Cl2N2O2/c1-16(7-9-3-2-4-18-9)12(17)8-5-10(13)11(14)15-6-8/h2-6H,7H2,1H3
• InChI Key： HUVSBXPZRCKKCC-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(N(C)CC1=CC=CO1)=O)Cl

Computed Properties

• Exact Mass: 284.012
• Monoisotopic Mass: 284.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3A^2
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 5,6-dichloro-N-(furan-2-yl)methyl-N-methylpyridine-3-carboxamide

Comprehensive Overview of 5,6-Dichloro-N-(furan-2-yl)methyl-N-methylpyridine-3-carboxamide (CAS No. 1154243-00-1)

The compound 5,6-dichloro-N-(furan-2-yl)methyl-N-methylpyridine-3-carboxamide (CAS No. 1154243-00-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a pyridine core substituted with dichloro groups and a furan-2-ylmethyl moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors.

In recent years, the demand for heterocyclic compounds like 5,6-dichloro-N-(furan-2-yl)methyl-N-methylpyridine-3-carboxamide has surged, driven by their versatility in drug discovery and material science. This compound’s carboxamide functionality and chlorinated pyridine backbone align with current trends in small-molecule therapeutics, where precision and selectivity are paramount. Its CAS No. 1154243-00-1 serves as a critical identifier for regulatory and commercial purposes, ensuring accurate classification in global databases.

One of the most searched questions in the field revolves around the synthetic pathways for 5,6-dichloro-N-(furan-2-yl)methyl-N-methylpyridine-3-carboxamide. Chemists often explore amide coupling reactions or nucleophilic substitutions to construct its framework efficiently. The incorporation of the furan ring introduces additional complexity, requiring optimized conditions to preserve its integrity during synthesis. These methodologies are frequently discussed in academic forums and patent literature, highlighting the compound’s relevance in modern organic chemistry.

Another hot topic is the structure-activity relationship (SAR) of 5,6-dichloro-N-(furan-2-yl)methyl-N-methylpyridine-3-carboxamide. Researchers investigate how modifications to its dichloro or furan segments influence biological activity. For instance, replacing the methyl group on the amide nitrogen with bulkier substituents could enhance binding affinity to specific targets. Such insights are invaluable for designing next-generation pharmaceutical intermediates or agrochemical agents.

The compound’s physicochemical properties, such as solubility, stability, and lipophilicity, are also frequently queried in scientific databases. These parameters dictate its suitability for formulations, whether in drug delivery systems or crop protection products. Advanced analytical techniques like HPLC and NMR spectroscopy are employed to characterize its purity and confirm its structural identity, ensuring compliance with industry standards.

From an environmental perspective, the biodegradability and ecotoxicological profile of 5,6-dichloro-N-(furan-2-yl)methyl-N-methylpyridine-3-carboxamide are under scrutiny. Regulatory bodies emphasize the need for green chemistry approaches to minimize ecological impact. This aligns with the broader push for sustainable synthesis methods, where catalysts and solvents are selected to reduce waste and energy consumption.

In conclusion, 5,6-dichloro-N-(furan-2-yl)methyl-N-methylpyridine-3-carboxamide (CAS No. 1154243-00-1) represents a compelling case study in the intersection of medicinal chemistry and materials science. Its multifaceted applications, coupled with ongoing research into its mechanistic pathways, ensure its continued relevance in scientific and industrial communities. As innovation progresses, this compound may unlock new opportunities in targeted therapy and smart agrochemicals, addressing some of the most pressing challenges in health and agriculture.